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Compound of Interest

Compound Name: 1,2-Di(pyridin-3-yl)disulfane

Cat. No.: B1203415 Get Quote

Essential Safety and Handling Guide for 1,2-
Di(pyridin-3-yl)disulfane
This guide provides critical safety and logistical information for the handling and disposal of

1,2-Di(pyridin-3-yl)disulfane (CAS No. 24367-50-8). The following procedures are designed

for researchers, scientists, and drug development professionals to ensure safe laboratory

operations.

Chemical Identifier: 1,2-Di(pyridin-3-yl)disulfane Synonyms: 3,3'-Dipyridyl disulfide, 3,3'-

Dithiodipyridine, Bis(3-pyridinyl) disulfide CAS Number: 24367-50-8

Hazard Summary
1,2-Di(pyridin-3-yl)disulfane is a chemical that requires careful handling due to its potential

health hazards. Based on available safety data, this compound is classified as:

Skin Irritant (Category 2): Causes skin irritation.

Eye Irritant (Category 2A): Causes serious eye irritation.

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.

Always consult the most recent Safety Data Sheet (SDS) for this compound before use.
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Personal Protective Equipment (PPE) and Engineering
Controls
To minimize exposure, a combination of engineering controls and personal protective

equipment is mandatory.
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Control/PPE Specification Purpose

Engineering Controls
Chemical Fume Hood or

Ventilated Balance Enclosure

To minimize inhalation of the

powder, especially during

weighing and transferring.[1][2]

[3][4]

Eye Protection

Tight-sealing safety goggles or

a face shield worn over safety

glasses.

To protect against dust

particles and splashes that can

cause serious eye irritation.[2]

Hand Protection

Chemical-resistant gloves. It is

crucial to select the

appropriate glove type. While

nitrile gloves are common in

laboratories, some data

suggests they offer limited

resistance to pyridine and

related compounds.[5][6][7]

Therefore, thicker nitrile gloves

or double-gloving should be

considered. Always consult the

glove manufacturer's chemical

resistance guide for specific

breakthrough times.

To prevent skin contact and

irritation.[1][2]

Body Protection

A properly buttoned laboratory

coat, long pants, and closed-

toe shoes.

To protect skin from accidental

contact.

Respiratory Protection

A NIOSH-approved respirator

may be required if engineering

controls are insufficient or for

spill cleanup.

To prevent respiratory tract

irritation from airborne powder.

[2]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Weighing:
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Designate a specific area for handling 1,2-Di(pyridin-3-yl)disulfane.[3][8]

Cover the work surface with absorbent bench paper.[4]

All weighing and initial handling of the solid compound must be conducted within a chemical

fume hood or a ventilated balance enclosure to control dust.[1][2][3]

Use anti-static weigh boats or an anti-static gun to prevent the powder from scattering.[3][8]

Keep the container of the chemical closed whenever possible.[4]

2. Dissolving and Transferring:

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

If transferring the powder, use a spatula and ensure smooth, controlled movements.

Transport the chemical in a sealed, shatter-resistant secondary container.[2][8]

3. Spill Management:

In case of a spill, evacuate the immediate area if the spill is large or in a poorly ventilated

space.

For small spills, carefully sweep up the solid material, avoiding dust generation. A wet

cleaning method or a HEPA vacuum is preferred over dry sweeping.[4][9]

Place the collected material and any contaminated cleaning supplies into a sealed container

for hazardous waste disposal.[1][2]

Clean the spill area with soap and water.[1]

First Aid Measures
Immediate action is crucial in case of accidental exposure.
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Exposure Route First Aid Protocol

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

occurs, seek medical attention.[1][10]

Eye Contact

Immediately rinse the eyes cautiously with water

for at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do so. Continue rinsing. Seek immediate

medical attention.[1][10]

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing. If the person

feels unwell, call a poison center or doctor.[1]

[10]

Ingestion

Rinse the mouth with water. Do NOT induce

vomiting. Call a poison center or doctor

immediately for treatment advice.

Disposal Plan
All waste containing 1,2-Di(pyridin-3-yl)disulfane must be treated as hazardous waste.

Waste Collection: Collect all solid waste (e.g., contaminated gloves, weigh paper, absorbent

pads) and any solutions containing the compound in a clearly labeled, sealed, and

compatible hazardous waste container.[1][11] The label should read "HAZARDOUS WASTE"

and include the full chemical name.[11]

Container Management: Keep the waste container tightly closed except when adding waste.

[11] Store it in a designated satellite accumulation area away from incompatible materials.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company,

following all local, state, and federal regulations. Do not dispose of this chemical down the

drain or in regular trash.[1][2]
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Workflow for Handling 1,2-Di(pyridin-3-yl)disulfane
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Caption: A flowchart outlining the safe handling process for 1,2-Di(pyridin-3-yl)disulfane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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